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Method Summary & Validation

The developed method uses an environmentally friendly RP-HPTLC technique to quantify Croconazole HCI

(CCZ) in commercial creams. Separation occurs on RP-18 plates with an acetone-water mobile phase, and

the analyte is detected at 198 nm. The method was rigorously validated as per ICH guidelines [1].

Table 1: Chromatographic Conditions and System Suitability

Parameter

Specification

Stationary Phase

Mobile Phase

Detection Wavelength

Sample Application Volume
Retardation Factor (R¢)

Theoretical Plates per Meter (N-m~)

Peak Asymmetry (Ay)

RP-60F254S TLC plates [1]

Acetone:Water (80:20, v/v) [1]

198 nm [1]

10 pL [1]

Reported as part of system suitability [1]

Determined as per published formulae [1]

Determined as per published formulae [1]
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Table 2: Validation Parameters for the RP-HPTLC Method

Parameter Result
Linearity Range 25 - 1,200 ng/band [1]
Limit of Detection (LOD) Determined via standard deviation methodology [1]

Limit of Quantification (LOQ) Determined via standard deviation methodology [1]

Accuracy (% Recovery) Assessed at 50%, 100%, and 150% levels; data presented [1]
Precision (% RSD) Intra-day and Inter-day precision determined [1]
Robustness Assessed by deliberate changes in mobile phase ratio (x2%);

changes in Ry and peak area recorded [1]

Greenness Score (AGREE) 0.82 [1]
Greenness Score (Analytical 89 [1]
Eco-Scale)

Experimental Protocols

Here are the detailed laboratory procedures for the method.

Instrumentation and Reagents

e HPTLC System: CAMAG system equipped with an ATS4 automatic applicator and an automated
development chamber [1].

e Materials: Reference standard of CCZ (purity 299%), LC-grade acetone, and ultra-pure water [1].

e Commercial Formulation: CCZ cream (e.g., Pilzcin, containing 1.0% w/w CCZ) [1].

Mobile Phase Preparation
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Prepare a mixture of acetone and water in a 80:20 (v/v) ratio. For instance, mix 800 mL of acetone with

200 mL of water and degas the solution before use [1].

Standard Stock and Working Solution

e Accurately weigh about 10 mg of CCZ reference standard.

e Transfer to a 100 mL volumetric flask and dissolve with the mobile phase to obtain a stock solution
of 100 pg/mL.

¢ Dilute this stock solution serially with the mobile phase to prepare working standards in the
concentration range of 25 to 1,200 ng/band for the calibration curve [1].

Sample Preparation from Cream Formulation

e Accurately weigh about 1.5 g of the commercial CCZ cream.

e Transfer to a separating funnel and add 75 mL of the mobile phase.

e Shake the mixture vigorously for 30 minutes.

e Concentrate the mixture under reduced pressure using a rotary evaporator.
¢ Reconstitute the residue in 10 mL of mobile phase for analysis [1].

Chromatographic Procedure

e Application: Apply 10 pL of the standard and prepared sample solutions as 6 mm bands on the RP-
18 TLC plate using an automatic applicator [1].

¢ Development: Develop the plate in a twin-trough chamber pre-saturated with mobile phase vapor for
30 minutes at 22°C. Allow the mobile phase to migrate over a distance of 8 cm [1].

¢ Densitometric Scanning: After development and drying, scan the plate at 198 nm using a slit
dimension of 4.00 x 0.45 mm and a scanning speed of 20 mm/s [1].

¢ Quantification: Determine the concentration of CCZ in the sample by comparing its peak area
against the calibrated standard curve [1].

Workflow and Greenness Assessment

The following diagrams illustrate the experimental workflow and the method's environmental friendliness, a

key advantage highlighted in the study [1].
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Diagram 1: RP-HPTLC Workflow for CCZ Analysis. This chart outlines the key steps involved in the
analysis of Croconazole HCI in a cream formulation, from sample and standard preparation to final

quantification.
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Diagram 2: Greenness Assessment of the Method. This diagram shows the process of evaluating the
method's environmental impact using three different green metrics, all of which confirm its exceptional eco-

friendliness compared to traditional methods [1].

Application Notes

¢ Stability-Indicating Property: The method effectively separated CCZ from its degradation products,
confirming its stability-indicating capability. CCZ was found to be unstable under acid and oxidative
conditions but stable under alkaline and thermal stress [1].

e Green Chemistry Advantage: The method uses acetone-water, a less hazardous and more
environmentally friendly solvent system compared to those often used in reported HPLC methods.
This is reflected in its high greenness scores [1].

e Application: The validated method is suitable for the routine quality control and standardization of
CCZ in commercial cream formulations, with analysis of a marketed cream showing a CCZ content of
0.98% wiw [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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